Cas no 941988-99-4 (1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941988-99-4
• MF: C₂₀H₁₃ClN₄O₄
• MW: 408.79462313652
• CID: 5506274
• Update Time: 2025-06-12

1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-N-(2-cyano-4-nitrophenyl)-1,2-dihydro-2-oxo-
• 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H13ClN4O4/c21-15-5-3-13(4-6-15)12-24-9-1-2-17(20(24)27)19(26)23-18-8-7-16(25(28)29)10-14(18)11-22/h1-10H,12H2,(H,23,26)
• InChI Key： SWRWDVZVKOGUMK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C([N+]([O-])=O)C=C1C#N)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941988-99-4)

The compound 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 941988-99-4, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-3-carboxamide core substituted with 4-chlorophenyl, cyano, and nitro functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or intermediate in synthetic pathways due to its modular design.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has surged, driven by advancements in targeted therapy and precision agriculture. This compound’s nitrophenyl and cyanophenyl moieties contribute to its electron-withdrawing properties, which are critical for binding affinity in enzyme inhibition studies. Notably, its CAS 941988-99-4 identifier is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the 2-oxo-1,2-dihydropyridine scaffold in this compound offers versatility for further derivatization. Laboratories focusing on small-molecule libraries often prioritize such frameworks to explore bioisosteric replacements or prodrug formulations. The inclusion of a 4-chlorobenzyl group enhances lipophilicity, a property highly valued in blood-brain barrier (BBB) penetration studies for central nervous system (CNS) targets.

Environmental and green chemistry trends have also influenced research around CAS 941988-99-4. Scientists are investigating solvent-free synthesis routes or catalytic methods to produce this compound sustainably. Such efforts align with global initiatives to reduce waste in pharmaceutical manufacturing, addressing frequent queries like “eco-friendly synthesis of nitrophenyl derivatives” or “scalable production of dihydropyridine carboxamides.”

Analytical characterization of 1-(4-chlorophenyl)methyl-N-(2-cyano-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves HPLC, NMR, and mass spectrometry to confirm purity and structural integrity. These techniques are essential for compliance with Good Laboratory Practice (GLP) standards, a recurring topic in industry forums. Additionally, computational tools like molecular docking are employed to predict its interactions with biological targets, bridging gaps between in silico and in vitro data.

In conclusion, CAS 941988-99-4 represents a compelling case study in modern chemical research, intersecting medicinal chemistry, process optimization, and sustainability. Its multifaceted applications—from lead compound optimization to material science—ensure its continued prominence in scientific literature and patent filings. Future studies may explore its potential in photodynamic therapy or as a fluorescent probe, further expanding its utility beyond conventional domains.